2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetonitrile
2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetonitrile
Brand Name:
Vulcanchem
CAS No.:
289711-68-8
VCID:
VC0458511
InChI:
InChI=1S/C25H23N3OS/c1-17-8-10-19(11-9-17)28-23(29)21-22(27-24(28)30-15-14-26)20-7-3-2-6-18(20)16-25(21)12-4-5-13-25/h2-3,6-11H,4-5,12-13,15-16H2,1H3
SMILES:
CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC#N
Molecular Formula:
C25H23N3OS
Molecular Weight:
413.5g/mol
2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetonitrile
CAS No.: 289711-68-8
Main Products
VCID: VC0458511
Molecular Formula: C25H23N3OS
Molecular Weight: 413.5g/mol
![2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetonitrile - 289711-68-8](/images/no_structure.jpg)
| CAS No. | 289711-68-8 |
|---|---|
| Product Name | 2-[3-(4-Methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetonitrile |
| Molecular Formula | C25H23N3OS |
| Molecular Weight | 413.5g/mol |
| IUPAC Name | 2-[3-(4-methylphenyl)-4-oxospiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-2-yl]sulfanylacetonitrile |
| Standard InChI | InChI=1S/C25H23N3OS/c1-17-8-10-19(11-9-17)28-23(29)21-22(27-24(28)30-15-14-26)20-7-3-2-6-18(20)16-25(21)12-4-5-13-25/h2-3,6-11H,4-5,12-13,15-16H2,1H3 |
| Standard InChIKey | CXUBOGDFPBIABP-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC#N |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=O)C3=C(C4=CC=CC=C4CC35CCCC5)N=C2SCC#N |
| PubChem Compound | 1841477 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume